![molecular formula C8H14N2O6 B1440702 Bis(2-methoxyethyl) diazene-1,2-dicarboxylate CAS No. 940868-64-4](/img/structure/B1440702.png)
Bis(2-methoxyethyl) diazene-1,2-dicarboxylate
Overview
Description
“Bis(2-methoxyethyl) diazene-1,2-dicarboxylate”, also known as DMEAD, is a chemical compound with the CAS number 940868-64-4 . It is used in scientific research .
Molecular Structure Analysis
The molecular formula of “Bis(2-methoxyethyl) diazene-1,2-dicarboxylate” is C8H14N2O6 . Its molecular weight is 234.20700 .Physical And Chemical Properties Analysis
“Bis(2-methoxyethyl) diazene-1,2-dicarboxylate” has a density of 1.23±0.1 g/cm3 (20 °C, 760 mmHg), a boiling point of 322.9±27.0 °C (760 mmHg), and a melting point of 39.9-40.4 °C (toluene/hexane) .Scientific Research Applications
Developmental Toxicology
Bis(2-methoxyethyl) diazene-1,2-dicarboxylate: has been studied for its effects on embryonic development. Research indicates that it can be metabolized in pregnant mice to produce metabolites like 2-(2-methoxyethoxy)ethanol and methoxyacetic acid , which are developmental toxicants . This research is crucial for understanding the potential risks associated with exposure during pregnancy and can help in developing safety guidelines.
Organic Synthesis
This compound has been utilized in the synthesis of structurally diverse quinazolinones through intramolecular acceptorless dehydrogenative coupling . This process is significant for the pharmaceutical industry as quinazolinones are important scaffolds in drug discovery.
Green Chemistry
The use of Bis(2-methoxyethyl) diazene-1,2-dicarboxylate in green chemistry is notable. It promotes intramolecular reactions without the need for external initiators, catalysts, or additives, making the chemical processes more environmentally friendly .
Metabolism Studies
Understanding the metabolism of Bis(2-methoxyethyl) diazene-1,2-dicarboxylate is essential for assessing its safety and environmental impact. Studies have shown that it undergoes O-demethylation and oxidation, leading to various metabolites . These findings are important for toxicology and risk assessment.
Chemical Safety
Research on Bis(2-methoxyethyl) diazene-1,2-dicarboxylate also contributes to chemical safety. By studying its metabolic pathways and identifying its metabolites, researchers can predict and mitigate potential hazards associated with its use .
Safety and Hazards
properties
IUPAC Name |
2-methoxyethyl N-(2-methoxyethoxycarbonylimino)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O6/c1-13-3-5-15-7(11)9-10-8(12)16-6-4-14-2/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGHKJMVOHWKSLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC(=O)N=NC(=O)OCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601044944 | |
Record name | 2-methoxyethyl N-(2-methoxyethoxycarbonylimino)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601044944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dmead | |
CAS RN |
940868-64-4 | |
Record name | Bis(2-methoxyethyl) Azodicarboxylate (This product is only available for selling domestically in Japan) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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